Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate

• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol
• IUPAC Name: methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate
• InChI: InChI=1S/C15H21NO4/c1-10(2)9-13(15(18)20-4)16-14(17)11-5-7-12(19-3)8-6-11/h5-8,10,13H,9H2,1-4H3,(H,16,17)
• InChI Key: FHNBAPUPKDPPHY-UHFFFAOYSA-N
• SMILES: CC(C)CC(C(=O)OC)NC(=O)C1=CC=C(C=C1)OC

Description

Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate, also known as MMMP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMMP belongs to the class of compounds called esters, which are widely used in the pharmaceutical industry for their pharmacological properties.

Mechanism of Action

The mechanism of action of Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate involves the inhibition of certain enzymes and signaling pathways that are involved in the pathogenesis of various diseases. For instance, Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the synthesis of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects
Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of cell cycle arrest, and promotion of apoptosis in cancer cells. Additionally, it has been found to reduce the production of pro-inflammatory cytokines and chemokines, leading to a decrease in inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate in lab experiments is its high purity and stability, which ensures reproducibility and accuracy of results. However, one of the limitations of using Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for the research on Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate, including:
1. Development of Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate-based drugs for the treatment of various diseases, such as cancer, inflammation, and bacterial infections.
2. Investigation of the molecular mechanisms underlying the anti-inflammatory and anti-cancer effects of Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate.
3. Optimization of the synthesis method for Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate to increase yield and reduce cost.
4. Exploration of the pharmacokinetics and pharmacodynamics of Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate to determine its safety and efficacy in humans.
5. Evaluation of the potential synergistic effects of Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate with other drugs for the treatment of complex diseases.

Synthesis Methods

The synthesis of Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate involves the reaction between 4-methoxybenzoic acid and 4-methylpentanoic acid with the use of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), in the presence of a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting compound is then methylated using dimethyl sulfate to obtain the final product, Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate.

Scientific Research Applications

Methyl 2-[(4-methoxybenzoyl)amino]-4-methylpentanoate has been extensively studied for its potential applications in the field of drug discovery and development. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for the treatment of various diseases.